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Introduction
Adrenocorticotropic hormone (ACTH), a 39-amino acid peptide, is a central component of the

hypothalamic-pituitary-adrenal (HPA) axis. It is derived from the precursor molecule

proopiomelanocortin (POMC) and is best known for stimulating the adrenal cortex to produce

glucocorticoids.[1][2] However, post-translational processing of ACTH can yield smaller

fragments with distinct biological activities. One such fragment is ACTH (18-39), also known as

Corticotropin-Like Intermediate Lobe Peptide (CLIP).[3][4]

Unlike full-length ACTH, which potently activates the melanocortin-2 receptor (MC2R) to drive

steroidogenesis, CLIP does not stimulate cortisol production.[5] Instead, research suggests it

plays roles in modulating pancreatic exocrine function, insulin secretion, and neuronal

processes.[4][6][7][8] These diverse functions imply that CLIP interacts with other receptors,

possibly within the melanocortin system (MC1R, MC3-5R) or with novel targets.[5][9]

This application note provides a robust, validated protocol for characterizing the in vitro activity

of human ACTH (18-39). Since many melanocortin receptors are G-protein coupled receptors
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(GPCRs) that signal through the Gαs subunit to increase intracellular cyclic adenosine

monophosphate (cAMP), this guide focuses on a cell-based cAMP accumulation assay.[10][11]

This method serves as a reliable and quantifiable measure of the functional agonism of ACTH

(18-39) at a target receptor.

A critical consideration addressed in this protocol is the presence of trifluoroacetate (TFA), a

common counter-ion from peptide synthesis and purification that can interfere with biological

assays.[12][13][14] The protocol includes best practices for handling TFA salts to ensure data

integrity and reproducibility.

Principle of the Assay
This protocol measures the ability of ACTH (18-39) to stimulate a Gαs-coupled receptor,

leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cAMP

levels. The assay is performed in a recombinant cell line stably expressing a human

melanocortin receptor (e.g., MC3R or MC4R).

The accumulated cAMP is quantified using a competitive immunoassay, such as

Homogeneous Time-Resolved Fluorescence (HTRF).[10][15] In this format, cAMP produced by

the cells competes with a labeled cAMP conjugate for a limited number of specific anti-cAMP

antibodies. A change in the fluorescence signal is inversely proportional to the amount of cAMP

produced, allowing for the generation of a dose-response curve and the calculation of the

peptide's potency (EC₅₀).[15][16]
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Component
Recommended Supplier &
Cat. No.

Notes

ACTH (18-39), human TFA
e.g., GenScript (RP20353),

Biosynth (FA108384)

Purity >95% (HPLC-verified) is

required.[6][17][18]

HEK293/hMC4R Cell Line
ATCC, DiscoveRx, or lab-

generated

Cells stably expressing the

human Melanocortin 4

Receptor.

DMEM, High Glucose Gibco (11965092)

Fetal Bovine Serum (FBS) Gibco (10270106) Heat-inactivated.

Penicillin-Streptomycin Gibco (15140122)

Geneticin (G418 Sulfate) Gibco (10131035)
For maintaining selection

pressure on the stable cell line.

0.25% Trypsin-EDTA Gibco (25200056)

DPBS (Dulbecco's PBS) Gibco (14190144)

IBMX Solution (100 mM) Sigma-Aldrich (I5879)
Phosphodiesterase inhibitor to

prevent cAMP degradation.

Forskolin (10 mM) Sigma-Aldrich (F6886)
Positive control for Gαs

activation.

cAMP Detection Kit
e.g., Cisbio HTRF cAMP

dynamic 2 (62AM4PEB)

Choose a kit compatible with

your plate reader.[10]

White, Opaque 384-well Assay

Plates
Corning (3705)

Low-volume, suitable for

fluorescence/luminescence.

[16]

Hydrochloric Acid (HCl), 1M Sigma-Aldrich (318949)
For optional TFA to HCl salt

exchange.[19]

Experimental Workflow
The overall workflow involves preparing the peptide, culturing and seeding cells, stimulating the

cells with the peptide, and finally, detecting the resulting change in intracellular cAMP.
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Fig 1. High-level workflow for the ACTH (18-39) cAMP assay.
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Detailed Step-by-Step Protocol
Part A: Peptide Handling and Reagent Preparation
1. Reconstitution of ACTH (18-39), human TFA:

Rationale: Lyophilized peptides are hygroscopic and should be stored at -20°C or -80°C.[2]

TFA's acidity can alter the pH of assay buffers, potentially affecting results.[12][19]

Reconstitution in a buffered solution or sterile water is crucial.

Procedure:

Before opening, allow the vial of lyophilized ACTH (18-39) to equilibrate to room

temperature for 10-15 minutes to prevent condensation.

Reconstitute the peptide in sterile distilled water to create a high-concentration stock

solution (e.g., 1 mM).[2][18] For example, for 1 mg of peptide (MW ≈ 2465.7 g/mol ), add

405.6 µL of water.

Vortex briefly to ensure complete dissolution. Aliquot the stock solution into low-protein-

binding tubes and store at -80°C to avoid repeated freeze-thaw cycles.[3][12]

2. (Optional) TFA to Hydrochloride (HCl) Salt Exchange:

Rationale: For highly sensitive cell-based assays, converting the TFA salt to a more

biologically benign HCl salt can minimize potential artifacts.[12][13] This procedure uses

repeated lyophilization with a dilute HCl solution.[13][19]

Procedure:

Dissolve the peptide in distilled water (e.g., 1 mg/mL).

Add 100 mM HCl to the peptide solution to achieve a final HCl concentration of 10 mM.

Let it stand for 1 minute.[13][20]

Flash-freeze the solution in liquid nitrogen and lyophilize overnight.
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Repeat the dissolution, HCl addition, and lyophilization steps two more times for complete

exchange.[13]

After the final lyophilization, reconstitute the peptide HCl salt as described in Step 1.

3. Preparation of Assay Buffer:

Prepare Assay Buffer: DPBS supplemented with 1 mM IBMX. The IBMX is critical to inhibit

phosphodiesterase activity, which would otherwise degrade the cAMP produced during

stimulation.

Part B: Cell Culture and Seeding
Culture HEK293/hMC4R cells in DMEM supplemented with 10% FBS, 1% Penicillin-

Streptomycin, and the appropriate concentration of G418 (e.g., 500 µg/mL) to maintain

selection.

Incubate cells at 37°C in a humidified atmosphere of 5% CO₂.

When cells reach 80-90% confluency, wash with DPBS, detach with Trypsin-EDTA, and

resuspend in fresh culture medium.

Count the cells and determine viability using a hemocytometer or automated cell counter.

Dilute the cells in culture medium (without G418) to a final concentration that yields 2,000-

5,000 cells per well (optimization may be required).[21]

Dispense 5 µL of the cell suspension into each well of a white, opaque 384-well plate.

Incubate the plate for 18-24 hours at 37°C, 5% CO₂.

Part C: Assay Procedure (cAMP Accumulation)
Prepare Peptide Dilution Series:

On the day of the assay, thaw an aliquot of the ACTH (18-39) stock solution.
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Prepare a serial dilution series of the peptide in Assay Buffer. A typical 11-point curve

might range from a final concentration of 1 µM down to 1 pM.

Prepare controls:

Vehicle Control: Assay Buffer only (for basal cAMP level).

Positive Control: A known agonist for the receptor (e.g., α-MSH) or Forskolin at a final

concentration of 10 µM (for maximum Gαs stimulation).

Cell Stimulation:

Add 5 µL of each peptide dilution or control solution to the appropriate wells containing the

seeded cells.

Incubate the plate at room temperature for 30 minutes.

Cell Lysis and cAMP Detection:

Prepare the HTRF detection reagents according to the manufacturer's protocol (e.g.,

Cisbio cAMP dynamic 2). This typically involves mixing the anti-cAMP Cryptate antibody

and the d2-labeled cAMP conjugate in the provided lysis buffer.

Add 5 µL of the d2-labeled cAMP solution to each well.

Add 5 µL of the anti-cAMP Cryptate solution to each well.

Seal the plate and incubate at room temperature for 60 minutes, protected from light.

Data Acquisition and Analysis
Plate Reading: Read the plate on an HTRF-compatible plate reader, measuring fluorescence

emission at both 665 nm (acceptor) and 620 nm (donor).

Data Calculation:

Calculate the HTRF Ratio for each well: Ratio = (Emission_665nm / Emission_620nm) *

10,000.[21]
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Generate a cAMP standard curve using the values from the cAMP standard wells provided

in the kit.

Convert the HTRF Ratio for each experimental well into a cAMP concentration (nM) by

interpolating from the standard curve.[21]

Plot the cAMP concentration (Y-axis) against the log of the ACTH (18-39) concentration

(X-axis).

Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the

EC₅₀ value and the maximum response.

Example Data Table:

[ACTH 18-39] (M) Log [M] HTRF Ratio (Avg) [cAMP] (nM)

1.00E-06 -6.0 850 25.5

1.00E-07 -7.0 1100 18.2

1.00E-08 -8.0 1850 8.5

1.00E-09 -9.0 2500 3.1

1.00E-10 -10.0 2800 1.5

1.00E-11 -11.0 2950 1.0

0 (Vehicle) N/A 3000 0.8

Troubleshooting Guide
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Issue Potential Cause(s) Recommended Solution(s)

High Well-to-Well Variability

Inconsistent cell seeding;

Pipetting errors (small

volumes); Edge effects in the

plate.

Ensure a homogenous cell

suspension before seeding.

Use calibrated pipettes and

reverse pipetting techniques.

Avoid using the outermost

wells of the plate.

Low Signal Window (Basal vs.

Stimulated)

Low receptor expression;

Inactive peptide; Suboptimal

cell number or incubation time.

Verify receptor expression via

FACS or Western blot. Test a

new peptide aliquot. Optimize

cell density and stimulation

time (15-60 min).[21]

No Response to Peptide, but

Forskolin Works

The chosen receptor does not

couple to Gαs or does not

respond to ACTH (18-39).

The result is valid and

indicates a lack of agonism at

this target. Test other

melanocortin receptors (e.g.,

MC3R, MC5R) or other

signaling pathways (e.g., Gαi,

β-arrestin).

Erratic Dose-Response Curve

TFA interference; Peptide

degradation; Incorrect serial

dilutions.

Perform TFA-HCl salt

exchange. Use fresh peptide

aliquots for each experiment.

Carefully check dilution

calculations and technique.

Conclusion
This application note provides a comprehensive and technically sound protocol for the in vitro

functional characterization of ACTH (18-39). By employing a cell-based cAMP accumulation

assay, researchers can reliably quantify the peptide's agonist activity at specific Gαs-coupled

receptors. Adherence to the guidelines for peptide handling, particularly regarding the TFA

counter-ion, and the inclusion of appropriate controls will ensure the generation of high-quality,

reproducible data essential for advancing research into the physiological roles of this important

POMC-derived peptide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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